CID 136585400
Overview
Description
CID 136585400 is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT, and is widely used in cell viability assays.
Mechanism of Action
CID 136585400 works by being reduced by mitochondrial enzymes in viable cells to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells in the culture.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on cells. It is a non-toxic compound that is only reduced by mitochondrial enzymes in viable cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of CID 136585400 is its ease of use in cell viability assays. It is a simple and reliable method for determining the number of viable cells in a cell culture. However, the main limitation of this compound is its inability to distinguish between different types of viable cells. It also cannot differentiate between cells that are dividing or not dividing.
Future Directions
There are several future directions for research on CID 136585400. One potential direction is to develop new assays that can differentiate between different types of viable cells. Another direction is to explore the potential use of this compound in drug development and screening. Additionally, research can be conducted to investigate the mechanism of action of this compound and to identify any potential side effects or limitations.
Synthesis Methods
CID 136585400 is synthesized through a complex process involving the reaction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium chloride (MTT) with bromine. The resulting compound is a yellowish-orange powder that is soluble in organic solvents.
Scientific Research Applications
CID 136585400 is commonly used in scientific research as a cell viability assay. This compound is used to determine the number of viable cells in a cell culture by measuring the activity of mitochondrial enzymes. It is also used in drug discovery and development to screen potential drugs for their cytotoxicity.
properties
InChI |
InChI=1S/C14H15F2NO2S/c1-2-3-9-17-20(18,19)10-12-13(14(12,15)16)11-7-5-4-6-8-11/h3-8,12-13,17H,1,9-10H2/t12-,13-/m0/s1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUNCZZWYXVQEMW-STQMWFEESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C=CCNS(=O)(=O)CC1C(C1(F)F)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=C=CCNS(=O)(=O)C[C@H]1[C@@H](C1(F)F)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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